Cas no 59434-39-8 (1H-Pyrazole, 3,5-dimethyl-4-(1-methylpropyl)-, (+)-)

• Product Name: 1H-Pyrazole, 3,5-dimethyl-4-(1-methylpropyl)-, (+)-
• CAS No: 59434-39-8
• MF: C₉H₁₆N₂
• MW: 152.236742019653
• CID: 950146
• PubChem ID: 12289634
• Update Time: 2025-04-19

1H-Pyrazole, 3,5-dimethyl-4-(1-methylpropyl)-, (+)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3,5-dimethyl-4-(1-methylpropyl)-, (+)-
• 59434-39-8
• 4-(sec-Butyl)-3,5-dimethyl-1H-pyrazole
• SCHEMBL21023552

• Inchi： 1S/C9H16N2/c1-5-6(2)9-7(3)10-11-8(9)4/h6H,5H2,1-4H3,(H,10,11)
• InChI Key： IKODTXYZHHWIPI-UHFFFAOYSA-N
• SMILES： N1C(C)=C(C(C)=N1)C(C)CC

Computed Properties

• Exact Mass: 152.131348519g/mol
• Monoisotopic Mass: 152.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 28.7Ų